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Compound of Interest

Compound Name: 4-Vinyl-1,3-dioxolan-2-one

Cat. No.: B1349326 Get Quote

Essential Safety and Handling Guide for 4-Vinyl-
1,3-dioxolan-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-Vinyl-
1,3-dioxolan-2-one (CAS: 4427-96-7), also known as vinyl ethylene carbonate. Adherence to

these procedures is critical for ensuring laboratory safety and proper chemical management.

Immediate Safety Precautions
4-Vinyl-1,3-dioxolan-2-one is classified as toxic if swallowed.[1][2][3] Avoid contact with skin

and eyes, and prevent inhalation of vapor or mist.[4] Do not eat, drink, or smoke when using

this product.[4] It is crucial to wash hands and any exposed skin thoroughly after handling.[4]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure and ensure personal safety. The following table

summarizes the required equipment.
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PPE Category Specification

Eye/Face Protection
Face shield and safety glasses approved under

NIOSH (US) or EN 166 (EU) standards.[4]

Skin Protection
Handle with butyl-rubber gloves. Wear a

complete suit protecting against chemicals.[4]

Respiratory Protection
Use a respirator with a type ABEK (EN14387)

filter.[1]

Operational Plan: Handling and Storage
Handling:

Use only under a chemical fume hood.[5]

Avoid breathing mists or vapors.[5]

Do not ingest. If swallowed, seek immediate medical assistance.[5]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[4]

Store in a cool place, with a recommended storage temperature of 2-8°C.[1][4] This

substance is heat-sensitive.[4]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[4]

Store locked up.[3][4][5]

Emergency Procedures: Spills and First Aid
Accidental Release Measures: In case of a spill, wear respiratory protection and ensure

adequate ventilation. Evacuate personnel to safe areas. Prevent further leakage if it is safe to

do so. Do not allow the product to enter drains. Contain the spill by soaking it up with inert

absorbent material and dispose of it as hazardous waste in suitable, closed containers.[4]
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First Aid:

If Swallowed: Immediately call a POISON CENTER or doctor.[4] Do NOT induce vomiting.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[4]

In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[5]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[5]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant.[3] Chemical waste

generators must consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification.

Experimental Workflow: Chemical Spill Response
The following diagram outlines the step-by-step procedure for responding to a chemical spill of

4-Vinyl-1,3-dioxolan-2-one.
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Chemical Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/496820
https://www.tcichemicals.com/CH/en/p/V0114
https://www.sigmaaldrich.com/US/en/sds/aldrich/496820
https://www.chemicalbook.com/msds/4-vinyl-1-3-dioxolan-2-one.htm
https://www.fishersci.com/store/msds?partNumber=AAH6082218&productDescription=4-VINYL-13-DIOXOLAN-2-1+99+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1349326#personal-protective-equipment-for-handling-4-vinyl-1-3-dioxolan-2-one
https://www.benchchem.com/product/b1349326#personal-protective-equipment-for-handling-4-vinyl-1-3-dioxolan-2-one
https://www.benchchem.com/product/b1349326#personal-protective-equipment-for-handling-4-vinyl-1-3-dioxolan-2-one
https://www.benchchem.com/product/b1349326#personal-protective-equipment-for-handling-4-vinyl-1-3-dioxolan-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1349326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

